sigma1 Receptor/mu Opioid receptor modulator 1

• Molecular Formula: C24H31FN2O2
• Molecular Weight: 398.5 g/mol
• IUPAC Name: N-[2-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]ethyl]-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C24H31FN2O2/c1-3-24(28)27(22-8-10-23(29-2)11-9-22)17-16-26-14-12-20(13-15-26)18-19-4-6-21(25)7-5-19/h4-11,20H,3,12-18H2,1-2H3
• InChI Key: QJJOFHXMRIILNX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(CCN1CCC(CC1)CC2=CC=C(C=C2)F)C3=CC=C(C=C3)OC

Description

Sigma1 Receptor/mu Opioid receptor modulator 1 is a compound that interacts with both sigma-1 receptors and mu-opioid receptors. Sigma-1 receptors are unique transmembrane proteins expressed throughout the central nervous system and certain peripheral tissues. They play a role in modulating pain perception and other physiological processes. Mu-opioid receptors are well-known for their role in mediating the effects of opioids, including analgesia and euphoria .

Preparation Methods

The preparation of Sigma1 Receptor/mu Opioid receptor modulator 1 involves several synthetic routes and reaction conditions. While specific industrial production methods are not widely documented, the synthesis typically involves the following steps:

Initial Synthesis: The compound is synthesized through a series of chemical reactions, including condensation and cyclization reactions.

Purification: The synthesized compound is purified using techniques such as column chromatography and recrystallization.

Characterization: The final product is characterized using spectroscopic methods like nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its structure.

Chemical Reactions Analysis

Sigma1 Receptor/mu Opioid receptor modulator 1 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions: Typical reagents include acids, bases, and organic solvents. Reaction conditions often involve controlled temperatures and inert atmospheres.

Major Products: The major products formed depend on the specific reaction and conditions used.

Scientific Research Applications

Sigma1 Receptor/mu Opioid receptor modulator 1 has a wide range of scientific research applications:

Chemistry: The compound is used as a tool to study the interactions between sigma-1 receptors and mu-opioid receptors.

Biology: It helps in understanding the role of sigma-1 receptors in cellular processes, including ion regulation and neuron survival.

Medicine: The compound is investigated for its potential in pain management and as an adjuvant in opioid therapies.

Industry: While industrial applications are still under exploration, the compound’s unique properties make it a candidate for developing new analgesics and therapeutic agents.

Mechanism of Action

The mechanism of action of Sigma1 Receptor/mu Opioid receptor modulator 1 involves its interaction with sigma-1 receptors and mu-opioid receptors:

Sigma-1 Receptors: The compound binds to sigma-1 receptors, modulating their activity and influencing intracellular ion regulation and neuron survival.

Mu-Opioid Receptors: It enhances the analgesic effects of mu-opioid receptors by potentiating opioid transduction without directly competing for opioid receptor binding.

Molecular Targets and Pathways: The compound affects pathways involved in pain perception and opioid signaling, making it a valuable tool for studying these processes.

Comparison with Similar Compounds

Sigma1 Receptor/mu Opioid receptor modulator 1 is unique in its dual interaction with sigma-1 and mu-opioid receptors. Similar compounds include:

Pentazocine: A sigma-1 receptor agonist with analgesic properties.

DAMGO: A selective mu-opioid receptor agonist used in research.

S1RA: A sigma-1 receptor antagonist that enhances opioid analgesia

These compounds highlight the uniqueness of this compound in modulating both sigma-1 and mu-opioid receptors, offering potential therapeutic advantages in pain management and opioid therapy.